Cas no 1145685-65-9 ((R)-8-(Trifluoromethyl)chroman-4-amine)

• Product Name: (R)-8-(Trifluoromethyl)chroman-4-amine
• CAS No: 1145685-65-9
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD11035768
• CID: 827846
• PubChem ID: 46911909
• Update Time: 2025-10-21

(R)-8-(Trifluoromethyl)chroman-4-amine Chemical and Physical Properties

Names and Identifiers

• (R)-8-(Trifluoromethyl)chroman-4-amine
• (4R)-8-(trifluoromethyl)-3,4-dihydro-2H-chromen-4-amine
• SCHEMBL3322142
• MFCD11035768
• AKOS015854198
• DTXSID60677272
• Y12243
• SZKIIVYBHMLAKJ-MRVPVSSYSA-N
• (4R)-8-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-amine
• 1145685-65-9
• (R)-8-(Trifluoromethyl)chroman-4-ylamine
• AM20020236
• AKOS015900027
• DB-000755

• MDL： MFCD11035768
• Inchi： 1S/C10H10F3NO/c11-10(12,13)7-3-1-2-6-8(14)4-5-15-9(6)7/h1-3,8H,4-5,14H2/t8-/m1/s1
• InChI Key： SZKIIVYBHMLAKJ-MRVPVSSYSA-N
• SMILES： FC(C1=CC=CC2=C1OCC[C@H]2N)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 235.6±40.0 ºC (760 Torr),
• Flash Point: 96.3±27.3 ºC,
• Solubility: Slightly soluble (1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (R)-8-(Trifluoromethyl)chroman-4-amine

Comprehensive Overview of (R)-8-(Trifluoromethyl)chroman-4-amine (CAS No. 1145685-65-9): Properties, Applications, and Research Insights

The compound (R)-8-(Trifluoromethyl)chroman-4-amine (CAS No. 1145685-65-9) is a chiral amine derivative of chroman, featuring a trifluoromethyl group at the 8-position. This structural motif is increasingly recognized for its potential in medicinal chemistry and material science due to the unique physicochemical properties imparted by the trifluoromethyl group. The chroman scaffold, a benzopyran core, is widely explored for its bioactivity, making this compound a subject of interest in drug discovery and agrochemical research.

Recent studies highlight the growing demand for fluorinated compounds in pharmaceuticals, driven by their enhanced metabolic stability and membrane permeability. The (R)-enantiomer of 8-(Trifluoromethyl)chroman-4-amine is particularly notable for its stereospecific interactions with biological targets, a feature leveraged in the design of selective enzyme inhibitors and receptor modulators. Researchers are actively investigating its role in central nervous system (CNS) drug development, where fluorinated amines show promise in crossing the blood-brain barrier.

From a synthetic perspective, CAS 1145685-65-9 exemplifies advancements in asymmetric catalysis. The incorporation of the trifluoromethyl group via modern methods like photoredox catalysis or transition-metal-mediated C–F bond formation reflects cutting-edge trends in organic synthesis. These techniques align with the pharmaceutical industry's push toward green chemistry and atom-economical processes, addressing environmental concerns raised in forums like the ACS Green Chemistry Institute.

Analytical characterization of (R)-8-(Trifluoromethyl)chroman-4-amine typically involves chiral HPLC, NMR (notably ¹⁹F-NMR for the CF₃ group), and mass spectrometry. Its logP and pKa values, critical for ADME profiling, are frequently queried in databases like PubChem and Reaxys, underscoring its relevance in preclinical research. Computational studies using molecular docking tools further explore its binding affinities, a topic trending in AI-driven drug design communities.

Beyond pharmaceuticals, this compound’s thermal stability and electronic properties attract attention in materials science. The trifluoromethyl group influences dipole moments and lipophilicity, making it valuable for liquid crystal formulations or organic semiconductors—areas gaining traction in renewable energy and flexible electronics research.

In summary, (R)-8-(Trifluoromethyl)chroman-4-amine (CAS 1145685-65-9) represents a versatile building block bridging medicinal chemistry and advanced materials. Its alignment with sustainable synthesis goals and precision medicine trends ensures continued relevance in interdisciplinary research, answering frequent queries on fluorine in drug design and chiral amine applications across scientific platforms.